Cas no 62784-43-4 (1,4-Naphthalenedione, 5-ethyl-)

1,4-Naphthalenedione, 5-ethyl- structure

62784-43-4 structure

Product Name:1,4-Naphthalenedione, 5-ethyl-

CAS No:62784-43-4

MF:C₁₂H₁₀O₂

MW:186.206603527069

CID:431462

PubChem ID:12336397

Update Time:2025-04-19

1,4-Naphthalenedione, 5-ethyl- Chemical and Physical Properties

Names and Identifiers

- 1,4-Naphthalenedione, 5-ethyl-
- 5-ethylnaphthalene-1,4-dione
- AKOS006321789
- 62784-43-4
- SCHEMBL19646698
- DTXSID50491409
- Inchi： 1S/C12H10O2/c1-2-8-4-3-5-9-10(13)6-7-11(14)12(8)9/h3-7H,2H2,1H3
- InChI Key： CMYZVVRBSAQGIQ-UHFFFAOYSA-N
- SMILES： O=C1C=CC(C2=CC=CC(CC)=C21)=O

Computed Properties

Exact Mass: 186.0681
Monoisotopic Mass: 186.068079557g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 291
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 34.1Å²

Experimental Properties

PSA: 34.14

1,4-Naphthalenedione, 5-ethyl- Related Literature

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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
3. An ionic liquid promoted microwave-hydrothermal route towards highly photoluminescent carbon dots for sensitive and selective detection of iron(iii)†

Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498

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